Cas no 2386302-80-1 (4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid)

• Product Name: 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid
• CAS No: 2386302-80-1
• MF: C₂₅H₂₀N₂O₆
• MW: 444.436106681824
• CID: 6496631
• PubChem ID: 165882658
• Update Time: 2025-10-28

4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737181
• 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid
• 2386302-80-1

• Inchi： 1S/C25H20N2O6/c28-24(29)15-9-12-22(23(13-15)27(31)32)26(16-10-11-16)25(30)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-9,12-13,16,21H,10-11,14H2,(H,28,29)
• InChI Key： IHFMVDORZFNHOD-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])C1CC1)=O

Computed Properties

• Exact Mass: 444.13213636g/mol
• Monoisotopic Mass: 444.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113Ų

Additional information on 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid

Introduction to 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid (CAS No. 2386302-80-1)

4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid (CAS No. 2386302-80-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid is composed of a benzoic acid core, a nitro group, and a cyclopropyl-substituted amide moiety. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group adds an additional layer of complexity and functionality to the molecule. This combination of functional groups endows the compound with a range of chemical and biological properties that make it an attractive candidate for further investigation.

In recent studies, 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid has been explored for its potential as a lead compound in the development of new drugs. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The Fmoc protecting group in 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid plays a crucial role in its chemical stability and reactivity. This protecting group is widely used in peptide synthesis to prevent unwanted side reactions during the coupling steps. The ability to selectively deprotect the amine functionality while maintaining the integrity of other functional groups makes this compound highly versatile for synthetic modifications and derivatization.

Beyond its potential as an enzyme inhibitor, 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can modulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The nitro group present in 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid is another key feature that contributes to its biological activity. Nitro compounds are known for their ability to undergo reduction to form nitroso derivatives, which can exert various biological effects, including vasodilation and anti-thrombotic activity. This property makes the compound a potential candidate for cardiovascular applications.

In addition to its therapeutic potential, 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid has been studied for its utility as a chemical probe in biological research. The unique combination of functional groups allows researchers to label and track specific biomolecules within cells, providing valuable insights into cellular processes and interactions.

The synthesis of 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid involves multiple steps, including the protection of the amine with Fmoc, the introduction of the nitro group, and the coupling with cyclopropylamine. Each step requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated more efficient and scalable production processes, making this compound more accessible for large-scale studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid in various disease models. Preliminary results from preclinical studies have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that it may have a favorable therapeutic index, making it a promising candidate for further development.

In conclusion, 4-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-3-nitrobenzoic acid (CAS No. 2386302-80-1) is a multifaceted compound with significant potential in both basic research and drug development. Its unique structural features and diverse biological activities make it an intriguing subject for continued investigation. As research progresses, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.